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Compound of Interest

Compound Name: 4-Amino-3,5-dichloropyridine

Cat. No.: B195902 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and logistical procedures for the handling

and disposal of 4-Amino-3,5-dichloropyridine. Adherence to these guidelines is critical for

ensuring personal safety and maintaining a secure laboratory environment.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to prevent exposure to 4-Amino-3,5-
dichloropyridine. The following table summarizes the required PPE for handling this

compound.[1][2]
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Body Part
Personal Protective
Equipment

Standard/Specification

Hands Chemical-resistant gloves
Nitrile gloves are

recommended.[2]

Eyes/Face

Safety glasses with side-

shields or chemical safety

goggles and a face shield.[1]

Conforming to EN166 (EU) or

OSHA 29 CFR 1910.133 (US).

[2]

Respiratory

An EN 149 approved respirator

or a NIOSH/MSHA approved

respirator.

A respirator is necessary if

ventilation is inadequate or

dust is generated.[1][2][3]

Body

Laboratory coat or appropriate

protective clothing and boots.

[1][2]

To prevent skin contact.[1][2]

Hazard Identification
4-Amino-3,5-dichloropyridine is classified with the following hazards:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][4]

Skin Corrosion/Irritation: Causes skin irritation.[1][4]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1][4]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1]

Operational Plan: Safe Handling Protocol
1. Engineering Controls:

Always handle 4-Amino-3,5-dichloropyridine in a well-ventilated area.[1]

Use a chemical fume hood for all procedures that may generate dust or aerosols.[1]

Ensure that an eyewash station and safety shower are readily accessible.[2]
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2. Handling Procedures:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Avoid contact with skin and eyes.[5]

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[1]

Ground and secure containers when transferring the material to prevent static discharge.[6]

3. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Store locked up.[1]

Store away from incompatible materials.[6]

4. In Case of a Spill:

Evacuate the area.[5]

Wear appropriate PPE, including respiratory protection.[5]

For minor spills, clean up immediately.[6]

Absorb the spill with an inert material (e.g., sand, vermiculite) and collect it into a designated,

sealed container for hazardous waste.[1][7]

Do not allow the chemical to enter drains or waterways.[1][5]

Disposal Plan
1. Waste Classification:

4-Amino-3,5-dichloropyridine is a halogenated organic compound and must be disposed

of as hazardous waste.[2]
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Do not dispose of this chemical down the drain or in regular trash.[1][4]

2. Waste Collection and Labeling:

Collect waste in a designated, chemically compatible, and leak-proof container with a secure

lid. Polyethylene or glass containers are generally suitable.[1][4]

The container must be clearly labeled with the words "Hazardous Waste" and the full

chemical name "4-Amino-3,5-dichloropyridine".[1] For mixtures, list all constituents and

their approximate percentages.[1]

3. Disposal Procedure:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.[1]

Follow all local, regional, and national regulations for hazardous waste disposal.[6]

Contaminated materials, including empty containers and PPE, must also be disposed of as

hazardous waste.[7]

Empty containers should be triple-rinsed with a suitable solvent, and the rinsate must be

collected as hazardous waste.[1]

Workflow for Handling 4-Amino-3,5-dichloropyridine
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Workflow for Handling 4-Amino-3,5-dichloropyridine
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Caption: Workflow for handling 4-Amino-3,5-dichloropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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